Cas no 2091688-83-2 ((3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2091688-83-2
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5045061
• Update Time: 2025-10-23

(3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine
• (3-phenyl-1-prop-2-ynylpyrazol-4-yl)methanamine
• (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C13H13N3/c1-2-8-16-10-12(9-14)13(15-16)11-6-4-3-5-7-11/h1,3-7,10H,8-9,14H2
• InChI Key： OZMAXHXEIMMFRU-UHFFFAOYSA-N
• SMILES： N1(CC#C)C=C(CN)C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Additional information on (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine

Compound CAS No 2091688-83-2: (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine

Introduction to the Compound

The compound CAS No 2091688-83-2, also known as (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl)methanamine, is a structurally complex organic molecule with potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique combination of functional groups, including a pyrazole ring, a phenyl group, and an alkyne moiety. The presence of these groups makes it a promising candidate for exploring novel chemical reactions and drug design.

Structural Analysis and Synthesis

The synthesis of (3-Phenyl-1-(propargyl)-pyrazol4yl)methanamine involves a series of carefully designed reactions to assemble the various components into the final structure. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the core of the molecule. The phenyl group attached at position 3 introduces aromaticity and potential for further substitution or interaction. The propargyl group (C≡CH) at position 1 adds a triple bond, which can participate in various types of cycloadditions or other alkyne-based reactions. The methanamine group (-CH₂NH₂) at position 4 introduces an amine functionality, which can be further modified or used for bioconjugation.

Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed methods such as click chemistry, which leverages the high reactivity of alkynes to form stable bonds under mild conditions. These techniques not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

Chemical Properties and Reactivity

Understanding the chemical properties of CAS No 2091688-83-2 is crucial for its utilization in various chemical processes. The molecule exhibits a combination of aromatic stability from the pyrazole and phenyl groups and reactivity from the alkyne and amine functionalities. The triple bond in the propargyl group is highly reactive and can undergo cycloaddition reactions, such as [2+2] or [4+2] cycloadditions, with appropriate dienes or dienophiles.

The methanamine group introduces basicity due to the presence of the amine functionality. This can influence the molecule's solubility in polar solvents and its ability to form hydrogen bonds with other molecules. Such properties are essential in drug design, where solubility and bioavailability are critical factors.

Applications in Pharmaceutical Research

The unique structure of (3Phenylpropargylpyrazol4yl)methanamine positions it as a valuable tool in pharmaceutical research. Its ability to participate in multiple types of chemical reactions makes it a versatile building block for constructing larger molecules with desired pharmacological properties.

Recent studies have explored the use of this compound as a precursor for drug candidates targeting various diseases. For example, researchers have investigated its potential as an inhibitor for specific enzymes involved in cancer progression. The pyrazole ring has been shown to exhibit anti-inflammatory and anti-cancer activities in certain contexts, making it an attractive scaffold for drug development.

Moreover, the presence of an alkyne group allows for click chemistry-based modifications, enabling researchers to attach various functional groups or ligands to tailor the molecule's properties further. This modular approach facilitates rapid screening and optimization of lead compounds.

Environmental Considerations and Safety

While exploring new compounds is essential for scientific progress, ensuring their safe handling and minimizing environmental impact are equally important. CAS No 2091688832 has not been classified as hazardous under current regulations; however, standard laboratory safety protocols should be followed when working with this compound.

Proper disposal methods should be implemented to prevent contamination of water systems or soil. Researchers are encouraged to adopt green chemistry principles during synthesis and experimentation to reduce waste and energy consumption.

Conclusion

In summary, CAS No 2091688832, or (3Phenylproparglypyrazol4y)methanamine, represents a promising compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structure combines stability with reactivity, making it a valuable tool for constructing complex molecules with desired biological activities.

Ongoing research continues to uncover new potential uses for this compound, particularly in drug discovery efforts targeting challenging therapeutic areas such as cancer and inflammation. As synthetic methodologies evolve, so too will our ability to harness this compound's full potential while ensuring safety and sustainability throughout its lifecycle.